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Compound of Interest

Compound Name:
2,4-Dimethylcyclohexane-1-

sulfonamide

Cat. No.: B13220419

Get Quote

Executive Summary & Structural Context
2,4-Dimethylcyclohexane-1-sulfonamide (

, MW: 191.29 g/mol ) represents a substituted cycloalkane sulfonamide often utilized as a
pharmacophore in medicinal chemistry (e.g., in the design of hypoglycemic agents or enzyme
inhibitors) or as a chiral building block.

Characterizing this molecule requires careful attention to stereoisomerism. The 1,2,4-

substitution pattern on the cyclohexane ring allows for multiple diastereomers (e.g., cis,cis;

cis,trans). This guide focuses on the thermodynamic major diastereomer (typically where

substituents occupy equatorial positions to minimize 1,3-diaxial strain), while noting diagnostic

signals that differentiate isomers.

Structural Parameters[1][2][3][4][5][6][7]
Core: Cyclohexane ring (Chair conformation).

Functional Group: Primary Sulfonamide (
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) at

.

Substituents: Methyl groups at

and

.

Stereochemistry: The relative orientation (axial vs. equatorial) of the methyls and

sulfonamide group significantly impacts

NMR coupling constants (

-values) and chemical shifts.

Mass Spectrometry (MS) Profile
Methodology: Electrospray Ionization (ESI) in Positive Mode or Electron Impact (EI, 70 eV).

Fragmentation Logic
Sulfonamides exhibit characteristic fragmentation involving the cleavage of the

and

bonds. For cycloalkane sulfonamides, the dominant pathway is often the loss of the sulfonyl
moiety to generate a stable carbocation or alkene from the cyclic hydrocarbon core.

Key Diagnostic Ions (EI/ESI):
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m/z (approx) Ion Identity Mechanism / Notes

191 or
Molecular Ion (weak in EI,

strong in ESI).

175 Loss of amino group.

112

Base Peak (Likely). Loss of

radical/group. Represents the

dimethylcyclohexyl carbocation

or radical cation.

97

Loss of methyl group (-15)

from the hydrocarbon core (

112).

64
Characteristic sulfur dioxide

fragment.

Visualization: Fragmentation Pathway
The following diagram illustrates the primary dissociation pathways expected in the MS

analysis.

Molecular Ion
[M]+ m/z 191

Desulfonylation
[M - SO2NH2]+ m/z 112

(Dimethylcyclohexyl cation)- SO2NH2 (79 Da)

Sulfonyl Loss
[SO2]+ m/z 64

Direct Cleavage

Demethylation
[m/z 112 - CH3]+ m/z 97

- CH3 (15 Da)

Click to download full resolution via product page

Figure 1: Predicted mass spectrometric fragmentation pathway for 2,4-dimethylcyclohexane-
1-sulfonamide.

Infrared Spectroscopy (FT-IR)
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Methodology: ATR (Attenuated Total Reflectance) or KBr Pellet.

The IR spectrum is dominated by the vibrational modes of the sulfonamide group and the

aliphatic skeleton. The

stretches are highly diagnostic and must be present to confirm the functional group.

Frequency (

)
Intensity Assignment Vibrational Mode

3350 - 3250 Medium/Strong

Asymmetric &

Symmetric Stretching

(Doublet typical for

primary amides).

2960 - 2850 Strong (Alkyl)

stretching

(Cyclohexane ring &

Methyls).

1350 - 1320 Strong
Asymmetric Sulfonyl

Stretch.

1160 - 1140 Strong
Symmetric Sulfonyl

Stretch.

910 - 890 Medium Stretching vibration.[1]

Nuclear Magnetic Resonance (NMR)
Solvent:

(Preferred for observing exchangeable

protons) or

. Reference: TMS (

0.00 ppm).

NMR (Proton NMR)
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The stereochemistry of the 1,2,4-substitution pattern dictates the complexity of the spectrum.

Assumption: Data below describes the major isomer (likely 1e, 2e, 4e configuration) where

substituents are equatorial to minimize steric strain.

Key Feature: The proton at

(alpha to sulfonyl) will be deshielded compared to the rest of the ring.
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Chemical Shift
(

, ppm)

Multiplicity Integral Assignment Notes

6.60 - 6.90 Broad Singlet 2H

Exchangeable

with

. Shift varies with

concentration/sol

vent (up to 8-9

ppm in DMSO).

2.85 - 3.10 Multiplet (tt or td) 1H

Alpha to

Sulfonyl. Axial

orientation (

) usually shows

large coupling (

) with adjacent

axial protons.

1.80 - 1.95 Multiplet ~2H Ring

Equatorial

protons or

Methine protons

at

.

1.10 - 1.70 Multiplet ~5H Ring

Remaining

methylene

protons (

).

0.85 - 0.95
Doublet (

)
3H

(at

)

Methyl group

attached to

.

0.80 - 0.90 Doublet ( 3H
(at

Methyl group

attached to
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) ) .

NMR (Carbon NMR)
The spectrum should display 8 distinct carbon signals (assuming no symmetry plane makes

carbons equivalent, which is true for the chiral 1,2,4-substituted system).

Chemical Shift (

, ppm)
Carbon Type Assignment Reasoning

60.0 - 65.0 CH (Alpha)

Deshielded by the

electron-withdrawing

Sulfonyl group.

35.0 - 45.0 CH

Methine carbons

carrying methyl

groups.

30.0 - 35.0
Methylene carbons of

the ring.

20.0 - 23.0

Methyl substituent

(Equatorial methyls

typically resonate

downfield of axial

ones).

18.0 - 22.0 Methyl substituent.

Experimental Protocols
Protocol A: Sample Preparation for NMR
To ensure high-resolution data and accurate integration:

Solvent Selection: Use DMSO-d6 (99.9% D) if the sulfonamide protons (

) are of specific interest, as they appear as sharp distinct peaks due to hydrogen bonding
with the solvent. Use CDCl3 for routine structural verification, though
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protons may appear broadened or flattened.

Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.

Filtration: Filter the solution through a cotton plug within a glass pipette into the NMR tube to

remove suspended solids that cause line broadening.

Protocol B: Stereochemical Assignment Workflow
Because 2,4-dimethylcyclohexane-1-sulfonamide can exist as diastereomers, the following

logic flow is used to determine the specific isomer present.

Isolate Compound

Analyze H1 Signal (Alpha to SO2)
Look at Coupling Constants (J)

Large J (10-12 Hz) observed?
(Axial-Axial coupling)

H1 is Axial
Therefore: Sulfonamide group is EQUATORIAL

Yes

H1 is Equatorial
Therefore: Sulfonamide group is AXIAL

No (J < 5 Hz)

Run NOESY Experiment
Check correlations between H1 and Methyls

Click to download full resolution via product page

Figure 2: Workflow for stereochemical assignment using 1H NMR coupling constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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